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Compound of Interest

Compound Name: 3-Amino-4-methylpyridine

Cat. No.: B017607

Audience: Researchers, Scientists, and Drug Development Professionals Topic: 3-Amino-4-
methylpyridine Melting Point and Boiling Point

This document provides a comprehensive technical overview of the melting and boiling points
of 3-Amino-4-methylpyridine (CAS: 3430-27-1), a key intermediate in the synthesis of
pharmaceuticals such as the anti-AIDS drug Nevirapine.[1][2] It includes collated physical
property data, detailed experimental protocols for property determination, and logical diagrams
illustrating workflows and synthesis pathways.

Quantitative Physicochemical Data

The melting and boiling points of 3-Amino-4-methylpyridine are critical parameters for its
purification, handling, and quality control in synthetic processes. The data compiled from
various sources are presented below.
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Property Value Press-u-re ! Source
Conditions

Melting Point 102-107 °C N/A

102-106 °C N/A [3]

103.0-107.0 °C N/A

102.0-108.0 °C Clear melt [4]

104-105 °C N/A [5]

Boiling Point 261.3 °C 760 Torr (Estimated) [3]

254 °C N/A [5]

Table 1: Summary of Melting and Boiling Points for 3-Amino-4-methylpyridine.

Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is fundamental for verifying the identity

and purity of a chemical compound.[6] Pure compounds typically exhibit a sharp melting range

of 1-2°C, whereas impurities tend to depress the melting point and broaden the range.[6]

Melting Point Determination Protocol (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[7]

Apparatus:

Spatula.

Procedure:

Glass capillary tubes (one end sealed).

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns).[6]

Mortar and pestle (optional, for sample grinding).
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Sample Preparation: Ensure the 3-Amino-4-methylpyridine sample is completely dry and
finely powdered.[8] Introduce a small amount of the sample into the open end of a capillary
tube.

Loading the Capillary: Tap the sealed end of the tube gently on a hard surface or drop it
through a long glass tube to pack the solid tightly into the bottom.[6][8] The packed sample
height should be 2-3 mm for an accurate reading.[8]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[6][8]

Approximate Determination: Heat the block rapidly to obtain a rough estimate of the melting
point. This allows for a more precise measurement in the subsequent step.

Accurate Determination: Allow the apparatus to cool to at least 15°C below the estimated
melting point.[8] Prepare a new sample and heat it slowly, ensuring the temperature
increases at a rate of no more than 1-2°C per minute as it approaches the expected melting
range.[8]

Data Recording: Record the temperature at which the first drop of liquid is observed (T1) and
the temperature at which the entire sample becomes a clear liquid (T2). The melting point is

reported as the range T1-T2.

Boiling Point Determination Protocol (Thiele Tube
Method)

The Thiele tube method is a convenient technique for determining the boiling point of a liquid
using a small sample volume.[9]

Apparatus:
e Thiele tube.
e Thermometer.

o Small test tube (e.g., Durham tube).
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Capillary tube (one end sealed).

Rubber band or thread.

Heating source (e.g., Bunsen burner).

Mineral oil or other suitable heating bath liquid.[10]
Procedure:

o Sample Preparation: Fill the small test tube to about half its volume with liquid 3-Amino-4-
methylpyridine (requires melting the solid first).[9]

o Capillary Insertion: Place the capillary tube into the test tube with its sealed end pointing
upwards.[9]

o Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom
of the tube is level with the thermometer bulb.[9]

o Apparatus Setup: Clamp the Thiele tube to a stand and insert the thermometer assembly,
ensuring the sample is immersed in the mineral oil bath. The oil level should be above the
side arm junction to allow for proper convection.[9]

e Heating: Gently heat the side arm of the Thiele tube with a burner.[9][11] This will cause the
oil to circulate and ensure uniform heating.

» Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Continue heating until a rapid and continuous stream of
bubbles is observed.[11]

o Cooling and Measurement: Remove the heat source and allow the apparatus to cool.[9]
Observe the sample closely. The boiling point is the temperature at which the stream of
bubbles stops and the liquid is drawn back into the capillary tube.[9][11] This indicates that
the vapor pressure of the sample equals the atmospheric pressure.

Visualized Workflows and Relationships
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The following diagrams, generated using Graphviz, illustrate key experimental and synthetic
processes related to 3-Amino-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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